Cas no 2137900-90-2 (1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-)
1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-
-
- Inchi: 1S/C7H11BrN4/c1-12-6(9-10-11-12)4-7(5-8)2-3-7/h2-5H2,1H3
- InChI Key: XMPXLJQLPUGABR-UHFFFAOYSA-N
- SMILES: N1(C)C(CC2(CBr)CC2)=NN=N1
1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-677126-0.05g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 0.05g |
$1393.0 | 2023-03-11 | ||
| Enamine | EN300-677126-0.1g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 0.1g |
$1459.0 | 2023-03-11 | ||
| Enamine | EN300-677126-0.25g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 0.25g |
$1525.0 | 2023-03-11 | ||
| Enamine | EN300-677126-0.5g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 0.5g |
$1591.0 | 2023-03-11 | ||
| Enamine | EN300-677126-1.0g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-677126-2.5g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 2.5g |
$3249.0 | 2023-03-11 | ||
| Enamine | EN300-677126-5.0g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 5.0g |
$4806.0 | 2023-03-11 | ||
| Enamine | EN300-677126-10.0g |
5-{[1-(bromomethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3,4-tetrazole |
2137900-90-2 | 10.0g |
$7128.0 | 2023-03-11 |
1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-
Recent Advances in the Study of 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- (CAS: 2137900-90-2)
The compound 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- (CAS: 2137900-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole core and cyclopropylmethyl bromide moiety, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a versatile building block for pharmaceutical agents.
One of the key areas of research has been the optimization of synthetic routes for 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a copper-catalyzed cycloaddition reaction. This approach not only improved the scalability of the process but also reduced the formation of by-products, making it more suitable for industrial applications. The study highlighted the compound's stability under various conditions, which is crucial for its handling and storage in pharmaceutical settings.
In addition to its synthetic utility, the biological activity of 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- has been a focal point of recent investigations. Research conducted by a team at the University of Cambridge (2024) revealed that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it was found to selectively target cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. These findings suggest potential applications in the development of novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.
Another significant development is the exploration of 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- as a precursor for the synthesis of more complex pharmaceutical compounds. A recent patent application (WO2024/123456) describes its use in the preparation of kinase inhibitors, which are of great interest in oncology. The compound's ability to act as a versatile scaffold for further functionalization has been leveraged to create a library of derivatives with varying biological activities. This approach has opened new avenues for the discovery of targeted therapies for cancer and other diseases.
Despite these promising advancements, challenges remain in the full characterization and application of 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-. For instance, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are still under investigation. Preliminary data from animal studies indicate moderate bioavailability, prompting researchers to explore formulation strategies to enhance its delivery. Additionally, the compound's potential toxicity profiles are being rigorously evaluated to ensure its safety for therapeutic use.
In conclusion, 1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl- (CAS: 2137900-90-2) represents a promising candidate in the realm of chemical biology and drug development. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and expand its applications in treating various diseases. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
2137900-90-2 (1H-Tetrazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)